1-butyl-3-chloro-4-hydroxy-2(1H)-Pyridinone

• CAS No.: 1127499-25-5
• Molecular Formula: C9H12ClNO2
• Molecular Weight: 201.65 g/mol
• IUPAC Name: 1-butyl-3-chloro-4-hydroxypyridin-2-one
• InChI: InChI=1S/C9H12ClNO2/c1-2-3-5-11-6-4-7(12)8(10)9(11)13/h4,6,12H,2-3,5H2,1H3
• InChI Key: SKLKKSVGMAEOEU-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=CC(=C(C1=O)Cl)O

Description

1-butyl-3-chloro-4-hydroxy-2(1H)-Pyridinone is a useful research compound. Its molecular formula is C9H12ClNO2 and its molecular weight is 201.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

N-Chlorosuccinimide (1.6 g, 11.96 mmol) was added to a solution of 1-butyl-4-hydroxy-1H-pyridine-2-one (2.0 g, 11.96 mmol), which was prepared as described for description D2, in DMF (30 ml). The reaction was stirred at room temperature overnight and then it was concentrated in vacuo. The crude product was purified by column chromatography (silica gel; 0-5% methanol/DCM as eluent) to yield intermediate D3 (2.0 g, 83%).

Synthesis routes and methods II

Procedure details

N-Chlorosuccinimide (1.6 g, 11.96 mmol) was added to a solution of intermediate D5 (2.0 g, 11.96 mmol) in DMF (30 ml). The reaction was stirred at room temperature overnight and then it was concentrated in vacuo. The crude product was purified by column chromatography (silica gel; 0-5% methanol/DCM as eluent) to yield intermediate D8 (2.0 g, 83%).